Cas no 178962-87-3 (3-Pentanamine, 2-methyl-, (3S)-)

• Product Name: 3-Pentanamine, 2-methyl-, (3S)-
• CAS No: 178962-87-3
• MF: C₆H₁₅N
• MW: 101.190001726151
• MDL: MFCD08058791
• CID: 5245687
• PubChem ID: 642318
• Update Time: 2026-03-08

3-Pentanamine, 2-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanamine, 2-methyl-, (3S)-

• MDL： MFCD08058791
• Inchi： 1S/C6H15N/c1-4-6(7)5(2)3/h5-6H,4,7H2,1-3H3/t6-/m0/s1
• InChI Key： JYNQKCFJPQEXSL-LURJTMIESA-N
• SMILES： CC(C)[C@@H](N)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-Pentanamine, 2-methyl-, (3S)-

Introduction to 3-Pentanamine, 2-methyl-, (3S)- (CAS No. 178962-87-3)

3-Pentanamine, 2-methyl-, (3S)- (CAS No. 178962-87-3) is a chiral amine compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique stereochemistry and functional group, making it a valuable intermediate and building block in various chemical processes.

The molecular structure of 3-Pentanamine, 2-methyl-, (3S)- consists of a five-carbon chain with a methyl group at the second position and an amine group at the third position. The (3S) configuration indicates the specific stereochemistry of the compound, which is crucial for its reactivity and biological activity. This chiral center imparts enantiomeric selectivity, making it particularly useful in asymmetric synthesis and drug development.

In recent years, 3-Pentanamine, 2-methyl-, (3S)- has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a chiral ligand in transition metal-catalyzed reactions. These reactions are essential for the synthesis of complex organic molecules, including those with therapeutic properties. The high enantioselectivity and stability of 3-Pentanamine, 2-methyl-, (3S)- make it an excellent choice for such applications.

A study published in the Journal of Organic Chemistry highlighted the effectiveness of 3-Pentanamine, 2-methyl-, (3S)- as a ligand in palladium-catalyzed allylic alkylation reactions. The researchers demonstrated that this compound significantly improved the yield and enantioselectivity of the reaction products. This finding has important implications for the efficient synthesis of chiral pharmaceutical intermediates.

Beyond its role as a ligand, 3-Pentanamine, 2-methyl-, (3S)- has also shown promise as a precursor for the synthesis of bioactive compounds. For instance, it can be used to prepare amino acids and peptides with specific stereochemical configurations. These molecules are essential for various biological processes and have potential applications in drug discovery and development.

In the field of materials science, 3-Pentanamine, 2-methyl-, (3S)- has been explored for its use in the preparation of chiral nanomaterials. Chiral nanomaterials have unique optical and electronic properties that can be exploited in advanced technologies such as sensors, catalysts, and drug delivery systems. A recent study published in Advanced Materials demonstrated that 3-Pentanamine, 2-methyl-, (3S)--derived nanomaterials exhibited enhanced chirality-dependent properties, opening new avenues for their application in these areas.

The safety profile of 3-Pentanamine, 2-methyl-, (3S)- is another important consideration. While it is not classified as a hazardous chemical or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should consult relevant safety data sheets (SDS) to understand potential risks and appropriate protective measures.

In conclusion, 3-Pentanamine, 2-methyl-, (3S)- (CAS No. 178962-87-3) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique stereochemistry and functional group make it an indispensable tool for researchers working on chiral compounds and complex molecular structures. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.